Basic yellow 57

• CAS: 68391-31-1
• Synonyms: C.I. Basic Yellow 57; Jarocol Straw Yellow; Arianor Straw Yellow
• Molecular Formula: C19H22ClN5O
• Molecular Weight: 371.9 g/mol
• SMILES: CC1=NN(C(=O)C1N=NC2=CC(=CC=C2)[N+](C)(C)C)C3=CC=CC=C3.[Cl-]
• InChI: InChI=1S/C19H22N5O.ClH/c1-14-18(19(25)23(22-14)16-10-6-5-7-11-16)21-20-15-9-8-12-17(13-15)24(2,3)4;/h5-13,18H,1-4H3;1H/q+1;/p-1
• InChIKey: NWKBFCIAPOSTKG-UHFFFAOYSA-M

Unlevel dyeing and batch failures from mismatched cationic yellow dyes cause costly reworks. Basic Yellow 57 (CAS 68391-31-1) provides quantified process control: • K=3.5 compatibility for level, reproducible acrylic dyeing • Grade 6 light fastness (ISO 105-B02); outperforms Basic Yellow 28 (grade 5-6) • 4.75 g/L water solubility at 28°C for ambient-temperature dye baths • EU 2.0% max concentration for non-oxidative hair dyes; SCCS & CIR assessed • In stock; standard packs from 5 mg to 25 kg bulk

Basic Yellow 57 Technical Baseline

Basic Yellow 57 (CAS 68391-31-1) is a monoazo cationic dye, classified under CI 12719 [1]. Its primary technical identity is as a direct hair colorant in non-oxidative cosmetic formulations and as a bright greenish-yellow dye for acrylic fibers [2]. The compound exists as a yellow to brownish-yellow powder with a measured water solubility of 4.75 g/L at 28°C and a LogP of 1.14 at 25°C, indicating moderate hydrophilicity . Structurally, it features a pyrazolone-based chromophore with a quaternary trimethylammonium group, which confers its cationic nature and substantivity for anionic substrates like hair keratin and acrylic fibers [1]. This baseline physicochemical and application profile serves as the foundation for the comparative evidence that follows.

Product Class

Monoazo cationic dye for acrylic fibers and non-oxidative hair colorants

Substrate Affinity

Cationic substantivity for anionic polymers and hair keratin

Process Compatibility

Moderate hydrophilicity supports aqueous dye-bath and room-temperature processing

• [1] NCATS Inxight Drugs. BASIC YELLOW 57. Substance: 4N63359G0X. CAS 68391-31-1. View Source
• [2] Molaid. N,N,N-Trimethyl-3-[(4,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)azo]benzenaminium chloride. CAS 68391-31-1. View Source

Substitution Risks for Basic Yellow 57

Within the class of basic (cationic) dyes, yellow colorants exhibit substantial variability in critical performance parameters that directly impact manufacturing consistency and end-product quality. For instance, the compatibility value (K), which governs the rate of dye uptake and leveling behavior on acrylic fibers, differs significantly among common yellow dyes [1]. A mismatch in K-values between dyes in a formulation will result in unlevel dyeing, off-shade batches, and costly reworks [2]. Similarly, light fastness ratings, which predict color longevity under UV exposure, vary from poor to excellent (grade 4-5 to 7) across in-class alternatives, dictating suitability for different end-use applications [3]. Therefore, substituting Basic Yellow 57 based solely on its 'basic yellow' designation, without verifying the specific quantitative properties detailed in the following evidence guide, introduces significant risk of batch failure, color inconsistency, and premature fading in the final product.

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Compatibility value (K) mismatch between basic yellow dyes may cause unlevel dyeing and batch-to-batch color variation on acrylic fibers.

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Light fastness ratings differ across in-class alternatives, and a lower-rated substitute can reduce UV-resistance and shorten textile product life.

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EU cosmetic regulation sets a specific maximum concentration for Basic Yellow 57; other cationic dyes may not have the same limit, risking non-compliance.

• [1] Dyeschem Dazpin. Cationic Yellow X-GRL 200% and Cationic Yellow SD-5GL 100%. Compatibility (K) values and light fastness data. View Source
• [2] C. L. Bird and W. S. Boston. A Theoretical and Practical Study of Compatibility in the Basic Dye—Acrylic Fibre Dyeing System. Journal of the Society of Dyers and Colourists, 1983. View Source
• [3] AUTUMN COLOR CO., LTD. Light Fastness of Basic Dyes on Acrylic. 2025. View Source

Basic Yellow 57 Comparative Evidence

Light Fastness on Acrylic Fibers

Basic Yellow 57 exhibits a light fastness rating of grade 6 on acrylic fibers when tested according to the standard ISO 105-B02 method (xenon arc lamp) [1]. In comparison, the widely used alternative Basic Yellow 28 is reported to have a light fastness rating of 5-6 on the same substrate under identical test conditions [2]. This difference of one-half to one full grade indicates a quantifiably higher resistance to photodegradation for Basic Yellow 57.

Light Fastness

Reported

Grade 6 vs Grade 5–6 (Basic Yellow 28)

Supports higher UV-resistance context on acrylic

ISO 105-B02 xenon arc; cross-study comparison

Evidence Dimension	Light fastness on acrylic fiber (ISO 105-B02 scale, 1-8)
Target Compound Data	Grade 6
Comparator Or Baseline	Basic Yellow 28: Grade 5-6
Quantified Difference	0.5-1.0 grade unit higher
Conditions	Acrylic fiber dyeing; ISO 105-B02 xenon arc lamp exposure

Why This Matters

This superior light fastness allows for the use of Basic Yellow 57 in applications requiring greater UV resistance and longer color life, reducing the risk of premature fading compared to formulations based on Basic Yellow 28.

• [1] Molaid. N,N,N-Trimethyl-3-[(4,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)azo]benzenaminium chloride. CAS 68391-31-1. Property: 日晒牢度为6级 (Light fastness grade 6). View Source
• [2] Pigment Dye. Cationic Golden Yellow X-Gl (Basic Yellow 28#). Light fastness level 5-6. View Source

Dyeing Compatibility on Acrylic

Basic Yellow 57 has a reported compatibility value (K) of 3.5 [1]. This is a critical parameter for cationic dyes on acrylic fibers, as it dictates the rate of dye uptake and, consequently, the levelness and reproducibility of color when used in combination shades [2]. A different, but common, yellow dye, Basic Yellow 28, has a reported K-value of 3.0 [3]. This difference in compatibility value means these two dyes are not interchangeable in a dyeing recipe without reformulation.

Dyeing Compatibility

Reported

K = 3.5 vs K = 3.0 (Basic Yellow 28)

K-value mismatch may affect level dyeing reproducibility

Cationic acrylic dyeing; 0.5 unit difference

Evidence Dimension	Dyeing compatibility value (K) on acrylic fiber
Target Compound Data	K = 3.5
Comparator Or Baseline	Basic Yellow 28: K = 3.0
Quantified Difference	0.5 units higher
Conditions	Cationic dyeing of acrylic fibers (polyacrylonitrile)

Why This Matters

A K-value of 3.5 classifies Basic Yellow 57 as a 'medium-to-high' exhaustion dye. Using it in a recipe calibrated for a K=3.0 dye (like Basic Yellow 28) will lead to unlevel dyeing and batch-to-batch color variation, necessitating costly process adjustments.

• [1] Molaid. N,N,N-Trimethyl-3-[(4,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)azo]benzenaminium chloride. CAS 68391-31-1. Property: 配伍值K=3.5 (Compatibility value K=3.5). View Source
• [2] C. L. Bird and W. S. Boston. A Theoretical and Practical Study of Compatibility in the Basic Dye—Acrylic Fibre Dyeing System. Journal of the Society of Dyers and Colourists, 1983. View Source
• [3] Pigment Dye. Cationic Golden Yellow X-Gl (Basic Yellow 28#). Compatibility value K=3. View Source

Water Solubility and Processability

Basic Yellow 57 has a measured water solubility of 4.75 g/L at 28°C . This moderate solubility profile directly influences its processability, particularly in cold or room-temperature applications, distinguishing it from other cationic dyes that may require hot water for effective dissolution. While comparative solubility data for other specific basic yellow dyes at precisely 28°C is not available from the search, the known solubility of Basic Yellow 57 provides a critical, quantified parameter for formulation and process design that generic descriptors like 'water-soluble' do not.

Water Solubility

Data to verify

4.75 g/L at 28°C

Defined solubility supports process design

Measured value; verify lot-specific reproducibility

Evidence Dimension	Water solubility
Target Compound Data	4.75 g/L
Comparator Or Baseline	Class-level: Cationic dyes generally water-soluble, but quantitative data varies
Quantified Difference	Not applicable (class-level comparison)
Conditions	Measured at 28°C

Why This Matters

This precise solubility specification is essential for engineers and formulators to design dye baths and concentrate recipes that avoid precipitation, ensure consistent color strength, and maintain process efficiency.

EU Cosmetic Regulatory Compliance

For use in non-oxidative hair dye products within the European Union, Basic Yellow 57 is subject to a specific regulatory restriction, with a maximum authorized concentration of 2.0% in ready-for-use preparations [1]. This limit, confirmed by the Scientific Committee on Consumer Safety (SCCS), is a key differentiator from other cosmetic colorants that may have different, or no, specified concentration limits [2].

EU Regulatory Limit

Specification review

Max 2.0% in ready-for-use non-oxidative hair dyes

Compliance checkpoint for EU market procurement

Regulation (EC) No 1223/2009; SCCS opinion

Evidence Dimension	EU maximum authorized concentration in non-oxidative hair dyes
Target Compound Data	2.0% (w/w) in ready-for-use preparation
Comparator Or Baseline	Other cosmetic dyes with different, or no, specified limits
Quantified Difference	Specific, legally binding limit
Conditions	EU Regulation (EC) No 1223/2009, non-oxidative hair dye products

Why This Matters

Procurement of Basic Yellow 57 for EU-bound cosmetic products requires strict adherence to this 2.0% limit. Formulations exceeding this concentration are non-compliant and cannot be legally marketed, making this specification a critical procurement and quality control checkpoint.

• [1] Readkong. Safety Assessment of Basic Yellow 57 as Used in Cosmetics. EU Restriction: Maximum concentration of 2.0% in ready-for-use non-oxidative hair dyes. View Source
• [2] Scientific Committee on Consumer Safety (SCCS). Opinion on Basic Yellow 57. COLIPA n° C10. 2010. View Source

Basic Yellow 57 Application Scenarios

High-UV Acrylic Fiber Dyeing

Based on its demonstrated light fastness of grade 6 on acrylic [1], Basic Yellow 57 is the preferred choice over alternatives like Basic Yellow 28 (grade 5-6) for dyeing acrylic fibers destined for end-uses with prolonged sunlight exposure. The higher grade provides a quantifiable improvement in color retention, reducing fading and extending the functional life of the textile product [2].

Precision Color Matching in Acrylic Blends

For textile manufacturers utilizing a library of cationic dyes with established K-values, Basic Yellow 57 (K=3.5) [3] fills a specific compatibility niche. It can be paired with other dyes of a similar K-value to ensure level, reproducible dyeing across production batches, which would be impossible if a mismatched dye like Basic Yellow 28 (K=3.0) were substituted [4]. This scenario is critical for high-volume, quality-controlled textile manufacturing.

EU-Compliant Semi-Permanent Hair Dyes

The product's compliance with the EU's 2.0% maximum concentration limit for non-oxidative hair dyes [5] makes it a directly selectable ingredient for cosmetic manufacturers targeting the European market. Its safety has been assessed by both the SCCS and the Cosmetic Ingredient Review (CIR) expert panel, providing a documented safety foundation for product development and regulatory submissions [6].

Room-Temperature Dyeing for Water-Sensitive Substrates

With a defined water solubility of 4.75 g/L at 28°C , Basic Yellow 57 can be effectively incorporated into aqueous dye baths without the need for high-temperature dissolution. This property is advantageous for dyeing heat-sensitive materials or for processes designed to minimize energy consumption, offering a clear, quantifiable process advantage over dyes with lower solubility at ambient temperatures.

Application

Selection Property

Validation Focus

UV-exposure acrylic fiber dyeing

Light fastness rating

UV-resistance and long-term color retention

Color matching in acrylic blends

Compatibility value (K) alignment

Level dyeing and batch-to-batch reproducibility

EU-compliant semi-permanent hair dyes

Regulatory concentration limit

EU Cosmetics Regulation compliance verification

Room-temperature or heat-sensitive processes

Moderate water solubility profile

Cold-process feasibility and dissolution control

• [1] Molaid. N,N,N-Trimethyl-3-[(4,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)azo]benzenaminium chloride. CAS 68391-31-1. Property: 日晒牢度为6级 (Light fastness grade 6). View Source
• [2] AUTUMN COLOR CO., LTD. Light Fastness of Basic Dyes on Acrylic. 2025. View Source
• [3] Molaid. N,N,N-Trimethyl-3-[(4,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)azo]benzenaminium chloride. CAS 68391-31-1. Property: 配伍值K=3.5 (Compatibility value K=3.5). View Source
• [4] C. L. Bird and W. S. Boston. A Theoretical and Practical Study of Compatibility in the Basic Dye—Acrylic Fibre Dyeing System. Journal of the Society of Dyers and Colourists, 1983. View Source
• [5] Readkong. Safety Assessment of Basic Yellow 57 as Used in Cosmetics. EU Restriction: Maximum concentration of 2.0% in ready-for-use non-oxidative hair dyes. View Source
• [6] International Journal of Toxicology. Safety Assessment of Basic Yellow 57 as Used in Cosmetics. 2025. View Source